Cas no 1804423-86-6 (4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-6-methoxypyridine)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-6-methoxypyridine
• CAS No: 1804423-86-6
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 4882777
• Update Time: 2025-08-04

4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-6-methoxypyridine

• Inchi： 1S/C8H9F3N2O/c1-14-5-2-4(3-12)6(7(9)10)8(11)13-5/h2,7H,3,12H2,1H3
• InChI Key： YBECAVWJNGQMCD-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=CC=1CN)OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-6-methoxypyridine

Introduction to 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-6-methoxypyridine (CAS No. 1804423-86-6)

4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-6-methoxypyridine is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, identified by its CAS number 1804423-86-6, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological potential.

The molecular structure of 4-(aminomethyl)-3-(difluoromethyl)-2-fluoro-6-methoxypyridine incorporates several key functional groups that contribute to its remarkable chemical properties. The presence of an aminomethyl group at the 4-position enhances its reactivity and potential for further derivatization, while the difluoromethyl and fluoro substituents at the 3- and 2-positions, respectively, introduce electron-withdrawing effects that can modulate the compound's electronic characteristics. Additionally, the methoxy group at the 6-position provides a further layer of functional diversity, enabling various chemical transformations and interactions with biological targets.

In recent years, this compound has been extensively studied for its potential applications in drug discovery and development. The pyridine core is a common motif in many bioactive molecules, and modifications to this core can lead to significant changes in biological activity. For instance, studies have shown that substituents such as difluoromethyl groups can enhance metabolic stability and binding affinity to biological targets, making them valuable in the design of novel therapeutic agents.

The synthesis of 4-(aminomethyl)-3-(difluoromethyl)-2-fluoro-6-methoxypyridine involves a multi-step process that requires careful optimization to ensure high yield and purity. One of the critical steps in its synthesis is the introduction of the aminomethyl group, which often requires protective group strategies to prevent unwanted side reactions. The subsequent installation of the difluoromethyl and fluoro groups further complicates the synthesis but is essential for achieving the desired molecular architecture.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce various substituents into the pyridine ring with high precision. These techniques not only improve the overall yield but also minimize waste, aligning with modern green chemistry principles.

The pharmacological profile of 4-(aminomethyl)-3-(difluoromethyl)-2-fluoro-6-methoxypyridine has been explored in several preclinical studies. Its unique structural features suggest potential activity against a range of therapeutic targets, including enzymes and receptors involved in inflammatory diseases, cancer, and central nervous system disorders. Notably, the combination of an aminomethyl group with electron-withdrawing substituents like difluoromethyl and fluoro can enhance binding interactions with biological macromolecules.

In particular, research has highlighted the compound's potential as a scaffold for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases. The structural features of 4-(aminomethyl)-3-(difluoromethyl)-2-fluoro-6-methoxypyridine make it an attractive candidate for designing selective kinase inhibitors by modulating key binding pockets and improving pharmacokinetic properties.

Evaluation of this compound's pharmacokinetic properties has also been a focus of recent studies. The presence of fluorine atoms can influence metabolic stability and distribution, which are critical factors in drug development. Computational modeling techniques have been used to predict how these substituents affect the compound's behavior in vivo, providing valuable insights for optimizing its therapeutic potential.

The impact of these structural features on drug-like properties such as solubility, permeability, and binding affinity has been systematically studied. For instance, the introduction of fluorine atoms can increase lipophilicity while maintaining good solubility in aqueous environments. This balance is essential for achieving effective drug delivery and minimizing side effects.

Ongoing research continues to uncover new applications for 4-(aminomethyl)-3-(difluoromethyl)-2-fluoro-6-methoxypyridine beyond traditional pharmaceuticals. Its versatility as a building block for more complex molecules makes it valuable in materials science and agrochemicals as well. By leveraging its unique chemical properties, scientists are exploring innovative ways to harness its potential across multiple disciplines.

The future direction of research on this compound is likely to include further optimization of its synthetic routes to improve scalability and cost-effectiveness. Additionally, exploring its applications in emerging fields such as nanotechnology and biomedicine could open up new avenues for innovation. As our understanding of molecular interactions grows, so too will the opportunities to utilize compounds like 4-(aminomethyl)-3-(difluoromethyl)-2-fluoro-6-methoxypyridine in addressing complex challenges.